Evodia rutaecarpa

Tetradium ruticarpum

Evodia Fruit

RutaceaeTetradiumTetradium ruticarpum

Plant Description

Evodia rutaecarpa, commonly known as Wu Zhu Yu, is a deciduous tree or shrub native to East Asia, highly valued in Traditional Chinese Medicine (TCM). Its dried, unripe fruits are pharmacologically significant, primarily used to warm the middle burner, disperse cold, alleviate pain, and stop vomiting. Key phytochemicals include evodiamine, rutaecarpine, and limonin, which contribute to its anti-inflammatory, analgesic, and gastrointestinal regulatory effects. It is often prescribed for headache, abdominal pain, diarrhea, and nausea due to cold deficiency.

Geographic Distribution

Mainly distributed in China, Japan, Korea, India, Bhutan, Myanmar, Thailand, Laos, and Vietnam. In China, it is widely distributed from Hebei in the north to Guangdong, Guangxi, and Yunnan in the south, Taiwan in the east, and Sichuan and Guizhou in the west.